Cas no 102418-06-4 (Neospiramycin)

Neospiramycin is a macrolide antibiotic derived from spiramycin, characterized by its broad-spectrum activity against Gram-positive bacteria and certain Gram-negative pathogens. Its mechanism of action involves inhibiting bacterial protein synthesis by binding to the 50S ribosomal subunit. Neospiramycin exhibits enhanced stability and improved pharmacokinetic properties compared to its parent compound, resulting in better bioavailability and prolonged therapeutic effects. It is particularly effective in treating respiratory tract infections, skin infections, and sexually transmitted diseases caused by susceptible organisms. The compound's low toxicity profile and reduced incidence of resistance development make it a reliable option in clinical and veterinary applications. Its formulation versatility allows for oral, topical, or injectable administration.
Neospiramycin structure
Neospiramycin structure
Product Name:Neospiramycin
CAS No:102418-06-4
MF:C36H62N2O11
MW:698.884292125702
CID:148937
PubChem ID:6441781
Update Time:2025-08-10

Neospiramycin Chemical and Physical Properties

Names and Identifiers

    • Neospiramycin
    • 2-[(4R,5S,6S,7R,9R,10R,11E,13E,16R)-6-[(2S,3R,4S,5S,6R)-4-(dimethylamino)-3,5-dihydroxy-6-methyloxan-2-yl]oxy-10-[(2R,5S,6R)-5-(dimethylamino)-6-methyloxan-2-yl]oxy-4-hydroxy-5-methoxy-9,16-dimethyl-2
    • [(4R,5S,6S,7R,9R,10R,11E,13E,16R)-6-{[(2S,3R,4S,5S,6R)-4-(dimethylamino)-3,5-dihydroxy-6-methyltetrahydro-2H-pyran-2-yl]oxy}-10-{[(2R,5S,6R)-5-(dimethylamino)-6-methyltetrahydro-2H-pyran-2-yl]oxy}-4-hydroxy-5-methoxy-9,16-dimethyl-2-oxooxacyclohexadeca-11,13-dien-7-yl]acetaldehyde (non-preferred name)
    • Leucomycin V, 4A-O-de(2,6-dideoxy-3-C-methyl-alpha-L-ribo-hexopyranosyl)-9-O-(5-(dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl)-, (9(2R,5S,6R))-
    • Neospiramycin I
    • 102418-06-4
    • 2-[(4R,5S,6S,7R,9R,10R,11E,13E,16R)-6-[(2S,3R,4S,5S,6R)-4-(dimethylamino)-3,5-dihydroxy-6-methyloxan-2-yl]oxy-10-[(2R,5S,6R)-5-(dimethylamino)-6-methyloxan-2-yl]oxy-4-hydroxy-5-methoxy-9,16-dimethyl-2-oxo-1-oxacyclohexadeca-11,13-dien-7-yl]acetaldehyde
    • 70253-62-2
    • DTXSID001016175
    • Inchi: 1S/C36H62N2O11/c1-21-19-25(17-18-39)34(49-36-33(43)31(38(7)8)32(42)24(4)47-36)35(44-9)27(40)20-29(41)45-22(2)13-11-10-12-14-28(21)48-30-16-15-26(37(5)6)23(3)46-30/h10-12,14,18,21-28,30-36,40,42-43H,13,15-17,19-20H2,1-9H3/b11-10+,14-12+/t21-,22-,23-,24-,25+,26+,27-,28+,30+,31+,32-,33-,34+,35+,36+/m1/s1
    • InChI Key: SUBWVHAACKTENX-XLGVTROISA-N
    • SMILES: O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](C)O1)O)N(C)C)O)[C@@H]1[C@H]([C@@H](CC(=O)O[C@H](C)CC=CC=C[C@@H]([C@H](C)C[C@@H]1CC=O)O[C@H]1CC[C@@H]([C@@H](C)O1)N(C)C)O)OC |t:24,26|

Computed Properties

  • Exact Mass: 698.435361g/mol
  • Monoisotopic Mass: 698.435361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 9
  • Complexity: 1070
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 15
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 698.9g/mol
  • XLogP3: 2
  • Topological Polar Surface Area: 157Ų

Neospiramycin Security Information

  • Safety Term:x."> Poison by intravenous route. Moderately toxic by subcutaneous route. When heated to decomposition it emits toxic fumes of NOx.

Neospiramycin Pricemore >>

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